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Compound of Interest

Compound Name: Tetrachloro-m-xylene

Cat. No.: B046432

An In-depth Technical Guide to Tetrachloro-m-xylene

This guide provides comprehensive technical information on Tetrachloro-m-xylene, tailored
for researchers, scientists, and professionals in drug development. It covers the molecule's
fundamental properties, synthesis protocols, analytical methods, and safety information.

Core Properties and Data

Tetrachloro-m-xylene (TCMX) is an organochlorine compound derived from m-xylene where
the four aromatic hydrogen atoms are replaced by chlorine.[1] Its chemical stability makes it
useful in various analytical applications.

Quantitative Data Summary

The key physicochemical properties of Tetrachloro-m-xylene are summarized in the table
below for easy reference.
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Property Value Reference

1,2,3,5-Tetrachloro-4,6-
IUPAC Name _ (2]
dimethylbenzene

Molecular Formula CsHeCla [2][3]
Molecular Weight ~243.9 g/mol [2][4]
CAS Number 877-09-8 [31[4]
Appearance Colorless or white solid [1]
Melting Point 222-223 °C [1114]
_ CC1l=C(C(=C(C(=C1chcncInc
SMILES String [2]
)CI
NTUBJKOTTSFEEV-
InChl Key [2][3]
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Synthesis and Experimental Protocols

The primary method for synthesizing Tetrachloro-m-xylene is through the electrophilic
aromatic substitution of m-xylene.[5] This process involves the direct chlorination of the
aromatic ring, typically facilitated by a catalyst.

Catalytic Chlorination of m-Xylene

This protocol details the most prevalent laboratory-scale synthesis of Tetrachloro-m-xylene.
Objective: To synthesize Tetrachloro-m-xylene via electrophilic aromatic substitution.
Materials:

e m-Xylene

e Chlorine gas (Cl2)

» Ferric chloride (FeCls) or another suitable Lewis acid catalyst
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Inert solvent (e.g., carbon tetrachloride or dichlorobenzene, optional)[6]

Reaction vessel equipped with a gas inlet, stirrer, and reflux condenser

Gas bubbling apparatus

Neutralizing solution (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous sodium sulfate)

Apparatus for recrystallization

Methodology:

Catalyst Preparation: Place m-xylene in the reaction vessel. Add a catalytic amount of
anhydrous ferric chloride (FeCls). The FeCls acts as a Lewis acid to polarize the CI-Cl bond,
generating a highly electrophilic chloronium ion (Cl*) species.[5]

Chlorination: Heat the mixture gently while stirring. Bubble chlorine gas slowly through the
liquid m-xylene.[5] The methyl groups on the m-xylene ring are activating and ortho-, para-
directing, guiding the incoming electrophiles.[5] The reaction proceeds through sequential
chlorination steps, leading to the formation of di-, tri-, and finally tetrachlorinated products.[5]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Gas Chromatography (GC) to analyze the mixture of positional isomers and compounds with
varying degrees of chlorination.[5]

Work-up: Once the desired level of chlorination is achieved, stop the chlorine gas flow. Allow
the reaction mixture to cool.

Purification:

o Wash the mixture with a dilute sodium bicarbonate solution to neutralize any remaining
acid and remove unreacted chlorine.

o Separate the organic layer and wash it with water.

o Dry the organic layer over an anhydrous drying agent like sodium sulfate. .
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« |solation: The final product, Tetrachloro-m-xylene, is a solid and can be isolated and further
purified by recrystallization from a suitable solvent to yield a colorless or white crystalline
solid.[1]
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Caption: Catalytic chlorination workflow for Tetrachloro-m-xylene synthesis.

Applications in Research

Tetrachloro-m-xylene serves several important roles in a research context.

¢ Internal Standard: Due to its stability and unique mass, it is widely used as an internal
standard for the analysis of organochloride pesticides and other chlorinated compounds by
gas chromatography (GC).[1]

e Analytical Reagent: In proteomics, it is employed as a reagent for modifying peptides to
enhance their detection and quantification in mass spectrometry analysis.[5]

o Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds, including certain pesticides, metabolites, and quinol nitrates.[7] It is also used in
the preparation of isophthalaldehyde.[8]

Analytical Methodologies

Several analytical techniques are suitable for the detection and quantification of Tetrachloro-
m-xylene.

e High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method can
be used for analysis. A typical mobile phase consists of acetonitrile (MeCN), water, and an
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acid modifier like phosphoric acid or formic acid for mass spectrometry compatibility.[9]

e Gas Chromatography (GC): As a semi-volatile compound, GC is an ideal method for its
separation and analysis, often coupled with detectors like Electron Capture Detector (ECD)
for high sensitivity to chlorinated compounds or Mass Spectrometry (MS) for definitive
identification.

e Coupled Techniques: For analyzing decomposition products, hyphenated methods such as
Thermogravimetric Analysis-Gas Chromatography-Mass Spectrometry (TGA-GC/MS) can
provide detailed information.[5]

Tetrachloro-m-xylene

is analyzed by

T
isusedas |isusedas “_is used as lyzed by is analyzed by is analyzed by
Key Applications \ nalytical Methods
Internal Standard Peptide Modification y "
(GC Analysis) (Proteomics) Synthesis Intermediate HPLC

/ Core Prupeni:/

’ Formula: CsHsCla ‘ ’ MW: ~243.9 g/mol ‘

Click to download full resolution via product page
Caption: Key properties, applications, and analysis methods for TCMX.
Safety and Handling
Tetrachloro-m-xylene is classified as a hazardous substance and requires careful handling.

e Hazards: It is harmful if swallowed, causes skin irritation, and serious eye irritation.[2][3] It
may also cause respiratory irritation.[2][3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat. If dust or vapors are likely to be generated, use
respiratory protection.[10]

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[11] Avoid the
formation of dust and aerosols. Keep away from open flames and ignition sources.[11][12]

o Storage: Store in a tightly closed container in a cool, dry place.[13] It is classified as a
combustible solid.[3]
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First Aid:

(¢]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing
contact lenses if present.[10]

o

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[10]

[¢]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[10]

[e]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of Tetrachloro-m-xylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046432#molecular-weight-and-formula-of-
tetrachloro-m-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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